Cas no 942884-74-4 (4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 942884-74-4
• MF: C₂₆H₃₀N₄O₃
• MW: 446.541406154633
• CID: 5430317
• PubChem ID: 17004005
• Update Time: 2025-07-05

4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• VU0612310-1
• SR-01000918886-1
• F3365-9520
• AKOS000272007
• AKOS016040561
• 4-(1-(2-(azepan-1-yl)-2-oxoethyl)-1H-benzo[d]imidazol-2-yl)-1-(3-methoxyphenyl)pyrrolidin-2-one
• STK825113
• SR-01000918886
• 4-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• Z314606268
• 4-{1-[2-(azepan-1-yl)-2-oxoethyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one
• 942884-74-4
• 4-{1-[2-(1-azepanyl)-2-oxoethyl]-1H-benzimidazol-2-yl}-1-(3-methoxyphenyl)-2-pyrrolidinone
• 4-[1-[2-(azepan-1-yl)-2-oxoethyl]benzimidazol-2-yl]-1-(3-methoxyphenyl)pyrrolidin-2-one
• AT-057/43469742
• SBMKAUHOEPJKDG-UHFFFAOYSA-N
• 4-[1-[2-(Hexahydro-1H-azepin-1-yl)-2-oxoethyl]-1H-benzimidazol-2-yl]-1-(3-methoxyphenyl)-2-pyrrolidinone
• 4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C26H30N4O3/c1-33-21-10-8-9-20(16-21)29-17-19(15-24(29)31)26-27-22-11-4-5-12-23(22)30(26)18-25(32)28-13-6-2-3-7-14-28/h4-5,8-12,16,19H,2-3,6-7,13-15,17-18H2,1H3
• InChI Key： SBMKAUHOEPJKDG-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)CC(C2N(CC(N3CCCCCC3)=O)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 446.23179083g/mol
• Monoisotopic Mass: 446.23179083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 758.1±60.0 °C(Predicted)
• pka: 4.61±0.10(Predicted)

Additional information on 4-{1-2-(azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one

Introduction to 4-{1-2-(Azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 942884-74-4)

4-{1-2-(Azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one (CAS No. 942884-74-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely known for their anxiolytic, sedative, and muscle relaxant properties. However, the unique structural features of this specific compound offer a broader range of biological activities and potential therapeutic benefits.

The molecular structure of 4-{1-2-(Azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one is characterized by a central benzodiazepine core, which is substituted with a pyrrolidinone moiety and an azepane ring. The presence of these functional groups imparts distinct pharmacological properties to the molecule. The azepane ring, in particular, contributes to the compound's ability to interact with specific receptors and enzymes, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 4-{1-2-(Azepan-1-yl)-2-oxoethyl-1H-1,3-benzodiazol-2-yl}-1-(3-methoxyphenyl)pyrrolidin-2-one exhibits potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate the activity of certain cytokines and enzymes involved in the inflammatory response. Additionally, preclinical studies have demonstrated that the compound has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, this compound has shown promise in preclinical models. A study published in Neuropharmacology reported that 4-{1-2-(Azepan-1-yl)-2-oxyethyl)-1H-benzodiazol)-1-(3-methoxyphenyl)pyrrolidinone can protect neurons from oxidative stress and reduce the accumulation of toxic protein aggregates. These findings suggest that the compound may have neuroprotective properties that could be harnessed for the treatment of neurodegenerative disorders.

The safety profile of 4-{1-[2-(azepan-l-yI)-Z-oxyethyl]-lH-benzodiazol-Z-yI}-l-(3-methoxyphenyI)pyrrolidin-Z-one has also been evaluated in several preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile further supports its potential as a therapeutic agent.

In addition to its pharmacological properties, the synthetic route for producing 4-{1-[2-(azepan-l-yI)-Z-oxyethyl]-lH-benzodiazol-Z-yI}-l-(3-methoxyphenyI)pyrrolidin-Z-one has been optimized to ensure high yields and purity. The synthesis involves several steps, including the formation of the benzodiazepine core, introduction of the azepane ring, and final functionalization with the pyrrolidinone moiety. The optimized synthetic protocol has been described in detail in various chemical journals, providing a robust foundation for large-scale production.

The potential applications of 4-{1-[2-(azepan-l-yI)-Z-oxyethyl]-lH-benzodiazol-Z-yI}-l-(3-methoxyphenyI)pyrrolidin-Z-one extend beyond traditional medicinal chemistry. Recent advances in nanotechnology have explored the use of this compound as a component in drug delivery systems. By encapsulating the molecule within nanoparticles or liposomes, researchers aim to enhance its bioavailability and target delivery to specific tissues or cells. This approach could significantly improve the therapeutic efficacy while minimizing side effects.

In conclusion, 4-{1-[2-(azepan-l-yI)-Z-oxyethyl]-lH-benzodiazol-Z-yI}-l-(3-methoxyphenyI)pyrrolidin-Z-one (CAS No. 942884-74)-74 is a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.